![molecular formula C5H5BrN2O B3029868 (5-Bromopyrimidin-4-yl)methanol CAS No. 811450-15-4](/img/structure/B3029868.png)
(5-Bromopyrimidin-4-yl)methanol
Overview
Description
“(5-Bromopyrimidin-4-yl)methanol” is a chemical compound with the molecular formula C5H5BrN2O . It is a derivative of pyrimidine, a basic aromatic ring that is a fundamental structure of nucleotides in DNA and RNA .
Synthesis Analysis
The synthesis of “(5-Bromopyrimidin-4-yl)methanol” involves several steps . The process starts with N-Boc-3-piperidine carboxylic acids as the initiation material. The target product is obtained through a series of reactions including esterification, reduction, condensation, substitution, and de-tertbutyloxycarbonyl protection .Molecular Structure Analysis
The molecular structure of “(5-Bromopyrimidin-4-yl)methanol” can be represented by the InChI string “ZRHVXSBXNUJBGF-UHFFFAOYSA-N” and the SMILES string "Brc1cncnc1CO" . These representations provide a standard way to describe the compound’s structure using text.Chemical Reactions Analysis
The chemical reactions involving “(5-Bromopyrimidin-4-yl)methanol” are complex and involve multiple steps. For instance, one method involves the use of N-Boc-3-piperidine carboxylic acids as the starting material, followed by a series of reactions including esterification, reduction, condensation, substitution, and de-tertbutyloxycarbonyl protection .Physical And Chemical Properties Analysis
“(5-Bromopyrimidin-4-yl)methanol” has a molecular weight of 189.01 g/mol . Other physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Synthesis of Novel Compounds
“(5-Bromopyrimidin-4-yl)methanol” can be used in the synthesis of novel compounds. For instance, it can be used as a starting material in the preparation of pyrimidine derivatives .
Pharmaceutical Chemistry
This compound and its derivatives have extensive use in pharmaceutical chemistry . It can be used in the synthesis of various drugs and therapeutic agents.
Organic Synthesis
“(5-Bromopyrimidin-4-yl)methanol” is also used in organic synthesis . Its bromine atom makes it a good candidate for various substitution reactions.
Nucleophilic Displacement Reactions
The compound has been studied for rapid nucleophilic displacement reactions with nucleophiles under microwave irradiation .
Direct Metallation
“(5-Bromopyrimidin-4-yl)methanol” undergoes direct metallation with lithium diisopropylamide to yield 4-lithio-5-bromopyrimidine .
Research and Development
In the field of research and development, “(5-Bromopyrimidin-4-yl)methanol” can be used to explore new reactions and synthesize new compounds .
properties
IUPAC Name |
(5-bromopyrimidin-4-yl)methanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O/c6-4-1-7-3-8-5(4)2-9/h1,3,9H,2H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTNGUJARERCBBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC=N1)CO)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00680967 | |
Record name | (5-Bromopyrimidin-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00680967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromopyrimidin-4-yl)methanol | |
CAS RN |
811450-15-4 | |
Record name | (5-Bromopyrimidin-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00680967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.